Cas no 32806-68-1 (2-benzylpentanedioic acid)

• Product Name: 2-benzylpentanedioic acid
• CAS No: 32806-68-1
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 917284
• PubChem ID: 300107
• Update Time: 2025-04-19

2-benzylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-benzylpentanedioic acid
• 2-Benzyl-pentanedioic acid
• AC1L6VKU
• CHEBI:354444
• CHEMBL153232
• NSC174209
• NSC-174209
• SureCN3963424
• DS-003925
• 2-Benzyl-pentanedioic acid,97%
• BDBM50121917
• SCHEMBL3963424
• 32806-68-1
• DTXSID60306136

• Inchi： 1S/C12H14O4/c13-11(14)7-6-10(12(15)16)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,14)(H,15,16)
• InChI Key： GUUZXORJVABSSF-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=CC=1)CCC(=O)O)=O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 1.79470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids